N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• Molecular Formula: C17H14N6OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C17H14N6OS/c18-9-13-12-7-4-8-14(12)25-17(13)19-15(24)10-23-21-16(20-22-23)11-5-2-1-3-6-11/h1-3,5-6H,4,7-8,10H2,(H,19,24)
• InChI Key: VLEQJEUTHFLIMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)CN3N=C(N=N3)C4=CC=CC=C4

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is a complex organic compound with a fascinating structure. Let’s break it down:

Core Structure: The compound consists of two main components

Functional Groups:

Preparation Methods

Synthetic Routes::

Multistep Synthesis: Due to its intricate structure, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is typically synthesized through multistep reactions.

Key Steps:

Industrial Production::

• Industrial-scale production methods may involve modifications of the synthetic routes, optimization for yield, and cost-effectiveness.

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigating novel reactions and reactivity patterns.

Biology: Studying potential biological activity (e.g., enzyme inhibition, receptor binding).

Medicine: Exploring its pharmacological properties (e.g., anti-inflammatory, antitumor).

Industry: Developing new materials or catalysts.

Mechanism of Action

Targets: The compound likely interacts with specific enzymes, receptors, or cellular pathways.

Pathways: Further research is needed to elucidate the precise mechanisms.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other related compounds.

Similar Compounds: Some related structures include